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Compound Name: Octyl phenylacetate

CAS No.: 122-45-2

Cat. No.: B092660

Get Quote

Introduction
Octyl phenylacetate is a widely utilized fragrance ingredient, prized for its sweet, honey-like,

and slightly fruity aroma. However, its inherent volatility can lead to a rapid loss of scent,

diminishing the longevity of the fragrance experience in various consumer and therapeutic

products. Controlled release technologies offer a sophisticated solution to this challenge by

protecting the fragrance molecule and modulating its release over an extended period.[1] This

guide provides an in-depth exploration of the mechanisms, formulation strategies, and

characterization protocols for the controlled release of octyl phenylacetate, tailored for

researchers, scientists, and professionals in drug and cosmetic development.

This document is structured to provide not just procedural steps, but also the scientific rationale

behind the selection of materials and methods, ensuring a comprehensive understanding of the

formulation process. We will delve into two primary encapsulation technologies: spray-dried

microcapsules and solid lipid nanoparticles (SLNs), offering detailed protocols for their

preparation and characterization.
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A thorough understanding of the physicochemical properties of octyl phenylacetate is

paramount for designing an effective controlled release system.

Property Value Source

Molecular Formula C₁₆H₂₄O₂

Molecular Weight 248.36 g/mol

Appearance Colorless to pale yellow liquid

Odor Sweet, honey, fruity

Boiling Point 165-166 °C at 3 mmHg

logP (o/w) ~5.5

Water Solubility
Very low (estimated at 0.00077

g/L)

Solubility Soluble in organic solvents

The high logP value and very low water solubility confirm the hydrophobic and lipophilic nature

of octyl phenylacetate, making it an ideal candidate for encapsulation within lipid- and

polymer-based delivery systems. Its volatility, while desirable for its function as a fragrance,

necessitates encapsulation to prolong its presence.

Controlled Release Mechanisms: An Overview
The controlled release of an active ingredient, such as octyl phenylacetate, from a formulation

is governed by several underlying mechanisms. The choice of formulation strategy will dictate

which mechanism is dominant.
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Caption: Workflow for the encapsulation of octyl phenylacetate via spray drying.
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Formulation Strategy 2: Solid Lipid Nanoparticles
(SLNs)
SLNs are colloidal carriers made from solid lipids that are biocompatible and biodegradable.

[2]They offer several advantages for fragrance delivery, including protection from chemical

degradation and controlled release. The solid lipid matrix can effectively entrap hydrophobic

molecules like octyl phenylacetate.

Causality in Experimental Design for SLNs
Lipid Selection: The choice of lipid is critical as it forms the core matrix of the nanoparticle

and influences drug loading and release. [3]Lipids with a high melting point are generally

preferred to ensure the solid state of the nanoparticles at room and physiological

temperatures. Examples include glyceryl behenate (Compritol® 888 ATO) and glyceryl

palmitostearate (Precirol® ATO 5).

Surfactant Selection: Surfactants are essential for stabilizing the nanoparticle dispersion and

preventing aggregation. A combination of surfactants can be more effective in reducing

interfacial tension. [3]Non-ionic surfactants like Poloxamer 188 and Tween® 80 are

commonly used. [3]* Homogenization Technique: High-pressure homogenization or a

combination of high-shear homogenization followed by ultrasonication is typically employed

to produce small, uniform nanoparticles.

Protocol: Preparation of Octyl Phenylacetate-Loaded
SLNs
1. Materials:

Octyl Phenylacetate (Active)

Glyceryl Behenate (Solid Lipid)

Poloxamer 188 (Surfactant)

Tween® 80 (Co-surfactant)

Purified Water
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2. Equipment:

Water bath

High-shear homogenizer

Probe sonicator or high-pressure homogenizer

Magnetic stirrer

3. Procedure:

a. Preparation of Phases:

Lipid Phase: Melt the glyceryl behenate in a beaker at a temperature approximately 5-10°C

above its melting point (around 70-80°C). Dissolve the octyl phenylacetate in the molten

lipid with continuous stirring.

Aqueous Phase: Dissolve Poloxamer 188 and Tween® 80 in purified water and heat to the

same temperature as the lipid phase.

b. Emulsification and Homogenization:

Add the hot aqueous phase to the hot lipid phase under high-shear homogenization (e.g.,

10,000 rpm for 5 minutes) to form a coarse pre-emulsion.

Immediately subject the hot pre-emulsion to probe sonication or high-pressure

homogenization to reduce the particle size to the nanometer range.

c. Nanoparticle Formation:

Cool the resulting nanoemulsion in an ice bath under gentle stirring to allow the lipid to

recrystallize and form solid lipid nanoparticles.

d. Purification and Storage:

The SLN dispersion can be purified by dialysis or centrifugation to remove excess surfactant.
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Store the final SLN dispersion at 4°C.
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Caption: Workflow for the preparation of octyl phenylacetate-loaded solid lipid nanoparticles.

Characterization of Controlled Release
Formulations
Thorough characterization is essential to ensure the quality, efficacy, and stability of the

developed formulations.

Encapsulation Efficiency and Loading Capacity
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Encapsulation efficiency (EE) refers to the percentage of the initial active ingredient that is

successfully encapsulated within the carrier. Loading capacity (LC) is the percentage of the

active ingredient in the final formulation.

Protocol: Determination of Encapsulation Efficiency

Accurately weigh a known amount of the microcapsules or SLN dispersion.

Disrupt the particles to release the encapsulated octyl phenylacetate. For microcapsules,

this can be done by dissolving them in a suitable solvent. For SLNs, a solvent extraction

method can be used.

Quantify the total amount of octyl phenylacetate using a validated analytical method (see

below).

To determine the amount of unencapsulated (surface-bound) octyl phenylacetate, wash a

known amount of the formulation with a solvent that dissolves the free active but not the

carrier, and quantify the active in the supernatant.

Calculate EE and LC using the following formulas:

EE (%) = (Total Drug - Surface Drug) / Total Drug × 100 LC (%) = (Total Drug - Surface Drug)

/ Weight of Particles × 100

Particle Size and Morphology
Dynamic Light Scattering (DLS): Used to determine the average particle size, size

distribution, and polydispersity index (PDI) of nanoparticles.

Scanning Electron Microscopy (SEM): Provides high-resolution images of the surface

morphology and shape of microcapsules and nanoparticles.

In Vitro Release Studies
In vitro release studies are performed to understand the release kinetics of octyl
phenylacetate from the formulation under controlled conditions.

Protocol: In Vitro Release Study using a Dialysis Bag Method
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Accurately weigh a quantity of the formulation and place it in a dialysis bag with a suitable

molecular weight cutoff.

Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline with a small

percentage of a surfactant like Tween® 80 to ensure sink conditions) maintained at a

constant temperature (e.g., 37°C) and under constant agitation.

At predetermined time intervals, withdraw aliquots of the release medium and replace with

an equal volume of fresh medium.

Analyze the withdrawn samples for the concentration of octyl phenylacetate using a

validated analytical method.

Plot the cumulative percentage of drug released versus time.

Analytical Method for Quantification of Octyl
Phenylacetate
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and selective method

for the quantification of volatile and semi-volatile compounds like octyl phenylacetate.

Protocol: GC-MS Quantification

Instrumentation: A gas chromatograph coupled with a mass spectrometer.

Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 250°C).

Injection: Splitless or split injection of the sample extract.

MS Detection: Electron ionization (EI) mode, scanning a suitable mass range or using

selected ion monitoring (SIM) for higher sensitivity.
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Quantification: Based on a calibration curve prepared with standard solutions of octyl
phenylacetate.

High-Performance Liquid Chromatography (HPLC) with UV detection can also be a viable

alternative for quantification. [4]

Modeling of Release Kinetics
Mathematical models are used to describe the release kinetics and elucidate the underlying

release mechanisms.

Model Equation Description

Zero-Order Qₜ = Q₀ + K₀t
Release rate is independent of

concentration.

First-Order log Qₜ = log Q₀ - K₁t / 2.303

Release rate is proportional to

the remaining drug

concentration.

Higuchi Qₜ = Kₕt¹/²

Describes release from a

matrix system based on

Fickian diffusion.

Korsmeyer-Peppas Mₜ/M∞ = Kₚtⁿ

Describes release from a

polymeric system; the release

exponent 'n' indicates the

mechanism.

Qₜ is the amount of drug released at time t, Q₀ is the initial amount, Mₜ/M∞ is the fraction of

drug released, and K₀, K₁, Kₕ, and Kₚ are release rate constants. [5][6]

Stability Studies
Stability testing is crucial to ensure that the formulation maintains its physicochemical

properties and release characteristics over its shelf life.

Protocol: Accelerated Stability Testing
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Store the formulation in its final packaging at accelerated conditions, such as 40°C ± 2°C

and 75% RH ± 5% RH. [7][8]2. At specified time points (e.g., 0, 1, 3, and 6 months), withdraw

samples and analyze for:

Appearance, color, and odor.

Particle size and PDI.

Encapsulation efficiency.

In vitro release profile.

Significant changes in these parameters may indicate instability.

Conclusion
The controlled release of octyl phenylacetate through encapsulation technologies like spray

drying and solid lipid nanoparticles presents a highly effective strategy for enhancing fragrance

longevity and stability in a wide range of products. The successful development of such

formulations hinges on a rational approach to experimental design, informed by the

physicochemical properties of the active ingredient and a deep understanding of the interplay

between formulation components and processing parameters. The protocols and

characterization methods detailed in this guide provide a robust framework for researchers and

developers to create and validate effective controlled release systems for octyl phenylacetate
and other volatile fragrance compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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